Cas no 2172578-90-2 (1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol)

• Product Name: 1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol
• CAS No: 2172578-90-2
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• CID: 5897871
• PubChem ID: 165761086
• Update Time: 2025-10-23

1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol
• EN300-1630494
• 2172578-90-2

• Inchi： 1S/C13H26O2/c1-10-6-11(2,3)8-13(15,7-10)12(4,5)9-14/h10,14-15H,6-9H2,1-5H3
• InChI Key： XMVJSUOUCJHMPP-UHFFFAOYSA-N
• SMILES： OC1(C(C)(C)CO)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 214.193280068g/mol
• Monoisotopic Mass: 214.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol

1-(1-Hydroxy-2-Methylpropan-2-yl)-3,3,5-Trimethylcyclohexan-1-ol: A Comprehensive Overview

The compound 1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol, identified by the CAS number 2172578-90-2, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of alcohols and features a cyclohexane ring substituted with multiple methyl groups and a hydroxyl-containing side chain. Its structure is characterized by a central cyclohexane ring with three methyl groups at positions 3, 3, and 5, as well as a hydroxyl-substituted isopropyl group at position 1.

Recent studies have highlighted the importance of such compounds in the field of materials science, particularly in the development of advanced polymers and surfactants. The unique combination of hydroxyl and methyl groups in this molecule provides it with versatile chemical properties, making it an ideal candidate for various chemical reactions. For instance, the hydroxyl group can participate in hydrogen bonding, while the methyl groups contribute to hydrophobic interactions, creating a balance that is highly desirable in many applications.

One of the most promising areas of research involving this compound is its potential use in drug delivery systems. The hydroxyl group can be modified to create functionalized surfaces or to serve as a binding site for bioactive molecules. Additionally, the cyclohexane ring's rigidity and symmetry provide stability to the molecule, which is crucial for maintaining the integrity of drug delivery vehicles during transit through biological systems.

Another area where this compound has shown potential is in the synthesis of high-performance materials. By incorporating this molecule into polymer networks, researchers have been able to create materials with enhanced mechanical properties and thermal stability. The ability to tailor the molecule's functionality through chemical modifications further expands its applicability in this field.

In terms of environmental impact, recent studies have focused on the biodegradability of this compound. Initial findings suggest that under certain conditions, it can be effectively degraded by microbial communities without releasing harmful byproducts. This is particularly important given the increasing emphasis on sustainable chemistry and eco-friendly industrial practices.

Furthermore, advancements in analytical techniques have enabled more precise characterization of this compound's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided detailed insights into its molecular structure and behavior under various conditions.

In conclusion, 1-(1-hydroxy-2-methylpropan-2-yl)-3,3,5-trimethylcyclohexan-1-ol represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. Its unique structure and versatile properties make it a subject of ongoing interest across multiple disciplines.